Cas no 10555-45-0 ((3-Methylidenecyclobutyl)methanol)

(3-Methylidenecyclobutyl)methanol is a cyclobutane derivative featuring a hydroxymethyl group and an exocyclic methylene moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of strained ring systems and functionalized cyclobutane scaffolds. Its reactive methylene group enables further modifications through addition or cycloaddition reactions, while the primary alcohol functionality allows for derivatization via esterification, oxidation, or ether formation. The strained cyclobutane ring contributes to unique reactivity patterns, making it valuable in medicinal chemistry and materials science research. The compound's well-defined structure and bifunctional nature facilitate its use in targeted molecular design, offering opportunities for developing novel pharmacophores or polymer precursors.
(3-Methylidenecyclobutyl)methanol structure
10555-45-0 structure
Product Name:(3-Methylidenecyclobutyl)methanol
CAS No:10555-45-0
MF:C6H10O
MW:98.1430
MDL:MFCD27978696
CID:893710
PubChem ID:517872
Update Time:2025-11-05

(3-Methylidenecyclobutyl)methanol Chemical and Physical Properties

Names and Identifiers

    • 3-methylenecyclobutanemethanol
    • (3-methylidenecyclobutyl)methanol
    • (3-methylenecyclobutyl)methanol
    • AMCB00054
    • AM84289
    • D79070
    • (R)-2-Methoxy-3-methyl-butan-1-ol (3-Methylene-cyclobutyl)-methanol
    • EN300-254020
    • 10555-45-0
    • MFCD27978696
    • PS-16630
    • SY209435
    • PB39484
    • DB-204717
    • CS-0185403
    • (3-Methylidenecyclobutyl)methanol
    • MDL: MFCD27978696
    • Inchi: 1S/C6H10O/c1-5-2-6(3-5)4-7/h6-7H,1-4H2
    • InChI Key: NCCDWBWIMWQQOM-UHFFFAOYSA-N
    • SMILES: O([H])C([H])([H])C1([H])C([H])([H])C(=C([H])[H])C1([H])[H]

Computed Properties

  • Exact Mass: 98.0732
  • Monoisotopic Mass: 98.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 78.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • PSA: 20.23

(3-Methylidenecyclobutyl)methanol Pricemore >>

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Additional information on (3-Methylidenecyclobutyl)methanol

Comprehensive Overview of (3-Methylidenecyclobutyl)methanol (CAS No. 10555-45-0): Properties, Applications, and Industry Insights

(3-Methylidenecyclobutyl)methanol (CAS No. 10555-45-0) is a specialized organic compound featuring a unique cyclobutyl ring structure with a methylidene group and a hydroxymethyl substituent. This molecule has garnered significant attention in synthetic chemistry due to its versatile reactivity and potential applications in pharmaceutical intermediates, flavor and fragrance formulations, and advanced material science. Its molecular formula C6H10O and molecular weight 98.14 g/mol make it a compact yet functionally rich building block for researchers.

In recent years, the demand for cyclobutane derivatives like (3-Methylidenecyclobutyl)methanol has surged, driven by their role in green chemistry and sustainable synthesis. A 2023 study highlighted its utility in photoactivated reactions, aligning with the industry's shift toward energy-efficient processes. Users frequently search for "how to synthesize (3-Methylidenecyclobutyl)methanol" or "CAS 10555-45-0 suppliers," reflecting its commercial and academic relevance. The compound's boiling point 180-182°C and density 0.95 g/cm³ are critical for process optimization.

The pharmaceutical sector explores 10555-45-0 as a precursor for bioactive molecules, particularly in small-molecule drug discovery. Its strained cyclobutane ring offers conformational rigidity, a trait valued in medicinal chemistry. Meanwhile, the cosmetics industry investigates its potential as a fragrance enhancer, with queries like "(3-Methylidenecyclobutyl)methanol in perfumery" trending in forums. Regulatory databases confirm its compliance with REACH and FDA guidelines for non-hazardous use.

From a material science perspective, this compound's crosslinking ability makes it attractive for polymeric networks. Researchers are optimizing its incorporation into UV-curable resins, addressing searches such as "CAS 10555-45-0 for coatings." Analytical techniques like GC-MS and NMR spectroscopy are essential for purity verification, with ≥98% purity grades being industry-standard.

Environmental considerations are paramount, and (3-Methylidenecyclobutyl)methanol aligns with biodegradability trends. Its low ecotoxicity profile positions it favorably against traditional solvents. As AI-driven molecular design gains traction, this compound's QSPR models (Quantitative Structure-Property Relationship) are being refined to predict novel applications, answering queries like "machine learning for cyclobutane derivatives."

In conclusion, CAS No. 10555-45-0 exemplifies innovation at the intersection of organic synthesis and applied chemistry. With its multifaceted utility and alignment with sustainability goals, it remains a focal point for R&D across industries. Future studies may explore its catalytic asymmetric synthesis, further expanding its commercial viability.

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